3-Fluoro-5-(4-t-butylphenyl)phenol, 95%

• IUPAC Name: 3-(4-tert-butylphenyl)-5-fluorophenol
• InChI: InChI=1S/C16H17FO/c1-16(2,3)13-6-4-11(5-7-13)12-8-14(17)10-15(18)9-12/h4-10,18H,1-3H3
• InChI Key: DUVJTEIJSDZANB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=CC(=CC(=C2)F)O
• Molecular Formula: C16H17FO
• DSSTOX Substance ID: DTXSID30684352
• Molecular Weight: 244.30 g/mol
• CAS No.: 1261979-84-3

Description

3-Fluoro-5-(4-t-butylphenyl)phenol, 95% (3F5BP) is a synthetic fluorinated phenol compound that has been studied for its potential applications in scientific research. 3F5BP has been used in a range of laboratory experiments, with its unique properties offering a range of advantages and limitations.

Scientific Research Applications

3-Fluoro-5-(4-t-butylphenyl)phenol, 95% has been studied for its potential applications in a range of scientific research areas. For example, it has been used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as a fluorescent probe for studying biological systems. It has also been used as a bioactive compound in the study of enzyme-catalyzed reactions, and as a ligand in the study of protein-protein interactions.

Mechanism of Action

The mechanism of action of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in metabolic processes, as well as a modulator of certain cellular signaling pathways. Furthermore, its unique properties make it a useful tool for studying the effects of environmental pollutants on biological systems.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95% are not yet fully understood. However, it has been shown to modulate the activity of certain enzymes, as well as to inhibit certain metabolic pathways. It has also been shown to have an effect on the expression of certain genes, and to affect the activity of certain cellular signaling pathways.

Advantages and Limitations for Lab Experiments

The use of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95% in laboratory experiments offers a range of advantages and limitations. On the one hand, its unique properties make it a useful tool for studying the effects of environmental pollutants on biological systems. On the other hand, its synthesis is complex and time-consuming, and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

Given the potential of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95%, there are a number of future directions for research. For example, further studies could be conducted to better understand the biochemical and physiological effects of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95%, as well as its mechanism of action. Additionally, further research could be conducted to explore the potential applications of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95% in organic synthesis and the study of enzyme-catalyzed reactions. Finally, further studies could be conducted to explore the potential of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95% as a fluorescent probe for studying biological systems.

Synthesis Methods

The synthesis of 3-Fluoro-5-(4-t-butylphenyl)phenol, 95% is a multi-step process that involves the reaction of 4-t-butylphenol with fluoroborane in the presence of a base. The reaction is typically carried out in a solvent such as dichloromethane, and the resulting compound is purified using column chromatography. The yield of the reaction is typically around 95%, and the reaction time is relatively short.